Cas no 18450-28-7 (Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate)

Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate structure
18450-28-7 structure
Product Name:Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate
CAS No:18450-28-7
MF:C13H13NO3
MW:231.247223615646
CID:1060493
PubChem ID:10585598
Update Time:2025-04-20

Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate
    • 1H-INDOLE-2-CARBOXYLIC ACID,3-FORMYL-1-METHYL-,ETHYL ESTER
    • ethyl 3-formyl-1-methyl-indole-2-carboxylate
    • 18450-28-7
    • SR-01000143883
    • 3-Formyl-1-methyl-Indole-2-carboxylic Acid Ethyl Ester
    • AKOS002112619
    • DB-319424
    • SR-01000143883-1
    • ETHYL 3-FORMYL-1-METHYLINDOLE-2-CARBOXYLATE
    • MDL: MFCD11617221
    • Inchi: 1S/C13H13NO3/c1-3-17-13(16)12-10(8-15)9-6-4-5-7-11(9)14(12)2/h4-8H,3H2,1-2H3
    • InChI Key: BZNCZFAUVNDYFF-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C=O)C2C=CC=CC=2N1C)=O

Computed Properties

  • Exact Mass: 231.08954328g/mol
  • Monoisotopic Mass: 231.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 48.3Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 413.8±30.0 °C at 760 mmHg
  • Flash Point: 204.1±24.6 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate Security Information

Ethyl 3-Formyl-1-methyl-1H-indole-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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